Cas no 1807159-16-5 (6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine)

6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine is a versatile brominated pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. The presence of a reactive bromomethyl group enables efficient functionalization, while the cyano and difluoromethyl substituents enhance its potential as a building block for heterocyclic compounds. The electron-withdrawing properties of the cyano and difluoromethyl groups contribute to its reactivity in nucleophilic substitution and cross-coupling reactions. This compound is particularly valuable in the development of agrochemicals and bioactive molecules due to its structural diversity and stability under controlled conditions. Its well-defined molecular structure ensures consistent performance in synthetic applications.
6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine structure
1807159-16-5 structure
Product Name:6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine
CAS No:1807159-16-5
MF:C9H7BrF2N2
MW:261.066087961197
CID:4878202
Update Time:2025-05-23

6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine
    • Inchi: 1S/C9H7BrF2N2/c1-5-8(4-13)7(9(11)12)2-6(3-10)14-5/h2,9H,3H2,1H3
    • InChI Key: ANBYNUSREYGBIE-UHFFFAOYSA-N
    • SMILES: BrCC1=CC(C(F)F)=C(C#N)C(C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 238
  • XLogP3: 2.2
  • Topological Polar Surface Area: 36.7

6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029039750-250mg
6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine
1807159-16-5 95%
250mg
$960.40 2022-03-31
Alichem
A029039750-500mg
6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine
1807159-16-5 95%
500mg
$1,600.75 2022-03-31
Alichem
A029039750-1g
6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine
1807159-16-5 95%
1g
$3,068.70 2022-03-31

Additional information on 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine

Research Briefing on 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine (CAS: 1807159-16-5)

This research briefing provides an in-depth analysis of the latest scientific advancements related to the compound 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine (CAS: 1807159-16-5). This heterocyclic compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile building block in drug discovery and development. Recent studies have explored its synthetic utility, reactivity, and biological activities, positioning it as a promising candidate for further investigation.

The compound's structural features, including the bromomethyl and difluoromethyl substituents, make it a valuable intermediate for the synthesis of more complex molecules. Recent publications have highlighted its role in the construction of pyridine-based scaffolds, which are prevalent in many pharmaceutical agents. For instance, a 2023 study demonstrated its efficacy in cross-coupling reactions to generate novel kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of synthetic methodology, researchers have developed optimized protocols for the preparation of 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine, emphasizing improvements in yield and purity. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to enhance the efficiency of its production. These advancements are critical for scaling up the compound's availability for preclinical and clinical studies.

Biological evaluations of derivatives derived from 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine have revealed promising pharmacological properties. Notably, a 2024 study reported its derivatives exhibiting potent inhibitory activity against specific enzymes involved in inflammatory pathways. These findings suggest potential applications in treating autoimmune diseases and chronic inflammation, although further in vivo studies are warranted to validate these effects.

From a mechanistic perspective, the difluoromethyl group in the compound has been shown to influence the electronic properties of the pyridine ring, thereby modulating its interaction with biological targets. Computational modeling and X-ray crystallography studies have provided insights into the binding modes of its derivatives, facilitating the rational design of more effective drug candidates. These structural insights are invaluable for medicinal chemists aiming to optimize the compound's therapeutic potential.

Despite its promise, challenges remain in the development of 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into clinically viable treatments.

In conclusion, 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine represents a compelling area of research in chemical biology and medicinal chemistry. Its synthetic versatility and biological relevance underscore its importance as a key intermediate in drug discovery. Ongoing and future studies will likely uncover additional applications and refine its utility, paving the way for innovative therapeutic solutions. Researchers are encouraged to explore its full potential while addressing the existing challenges to maximize its impact on human health.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.